![molecular formula C16H21FN2OS B5968979 1-(4-fluorobenzyl)-4-(tetrahydro-2H-thiopyran-4-ylamino)-2-pyrrolidinone](/img/structure/B5968979.png)
1-(4-fluorobenzyl)-4-(tetrahydro-2H-thiopyran-4-ylamino)-2-pyrrolidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluorobenzyl)-4-(tetrahydro-2H-thiopyran-4-ylamino)-2-pyrrolidinone is a chemical compound that has gained significant interest in the scientific community due to its potential applications in medicinal chemistry. This compound is a derivative of pyrrolidinone and has been studied extensively for its pharmacological properties.
Mechanism of Action
The mechanism of action of 1-(4-fluorobenzyl)-4-(tetrahydro-2H-thiopyran-4-ylamino)-2-pyrrolidinone involves the inhibition of specific enzymes and receptors that are involved in disease progression. It has been found to target the PI3K/AKT/mTOR signaling pathway, which plays a critical role in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects in preclinical studies. It has been found to induce apoptosis in cancer cells, reduce inflammation, and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(4-fluorobenzyl)-4-(tetrahydro-2H-thiopyran-4-ylamino)-2-pyrrolidinone is its high potency and selectivity against disease targets. However, its limitations include poor solubility and stability, which can affect its bioavailability and pharmacokinetic properties.
Future Directions
There are several future directions for the research and development of 1-(4-fluorobenzyl)-4-(tetrahydro-2H-thiopyran-4-ylamino)-2-pyrrolidinone. These include:
1. Optimization of its pharmacokinetic properties to improve its bioavailability and efficacy.
2. Development of novel drug delivery systems to enhance its solubility and stability.
3. Investigation of its potential application in other disease targets.
4. Study of its mechanism of action in greater detail to identify new targets for drug development.
5. Clinical trials to evaluate its safety and efficacy in humans.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in medicinal chemistry. Its high potency and selectivity against disease targets make it an attractive candidate for drug development. However, further research is needed to optimize its pharmacokinetic properties and evaluate its safety and efficacy in humans.
Synthesis Methods
The synthesis of 1-(4-fluorobenzyl)-4-(tetrahydro-2H-thiopyran-4-ylamino)-2-pyrrolidinone involves the reaction of 4-fluorobenzylamine with tetrahydro-2H-thiopyran-4-one in the presence of a suitable catalyst. The resulting intermediate is then treated with pyrrolidinone to yield the final product.
Scientific Research Applications
1-(4-fluorobenzyl)-4-(tetrahydro-2H-thiopyran-4-ylamino)-2-pyrrolidinone has been found to exhibit potent activity against various disease targets. It has been studied for its potential application in the treatment of cancer, inflammation, and neurological disorders.
Properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-4-(thian-4-ylamino)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21FN2OS/c17-13-3-1-12(2-4-13)10-19-11-15(9-16(19)20)18-14-5-7-21-8-6-14/h1-4,14-15,18H,5-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDFKJUDBUPIQFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1NC2CC(=O)N(C2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.